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Compound of Interest

Compound Name: Isosulfan Blue

Cat. No.: B1196795

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isosulfan blue is a triarylmethane dye utilized for visualizing lymphatic vessels and nodes.[1]
Its application in preclinical models is crucial for understanding lymphatic drainage patterns,
identifying sentinel lymph nodes (SLNs) in cancer models, and assessing the impact of novel
therapeutics on the lymphatic system. When administered subcutaneously or intradermally,
isosulfan blue is selectively absorbed by lymphatic vessels, staining them and the draining
lymph nodes a distinct blue color, allowing for direct visualization.[1] This document provides
detailed application notes and protocols for the use of isosulfan blue in various preclinical
models.

Mechanism of Action

Upon subcutaneous or intradermal injection, isosulfan blue binds to interstitial proteins,
primarily aloumin.[1] This protein-dye complex is then readily taken up by the lymphatic
capillaries. The stained proteins are transported through the lymphatic vessels to the regional
lymph nodes. This process allows for the delineation of lymphatic pathways and the
identification of the first draining lymph node, the sentinel lymph node.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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